Cas no 19902-59-1 (11-methoxy-4,4,7a,10,10,13a,15b-heptamethyl-2,3,4,4a,5,7,7a,8,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-icosahydro-1h-cyclohepta[1,2-a:5,4-a']dinaphthalen-3-ol)

11-methoxy-4,4,7a,10,10,13a,15b-heptamethyl-2,3,4,4a,5,7,7a,8,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-icosahydro-1h-cyclohepta[1,2-a:5,4-a']dinaphthalen-3-ol structure
19902-59-1 structure
Product name:11-methoxy-4,4,7a,10,10,13a,15b-heptamethyl-2,3,4,4a,5,7,7a,8,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-icosahydro-1h-cyclohepta[1,2-a:5,4-a']dinaphthalen-3-ol
CAS No:19902-59-1
MF:C31H52O2
MW:456.74338
CID:881717

11-methoxy-4,4,7a,10,10,13a,15b-heptamethyl-2,3,4,4a,5,7,7a,8,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-icosahydro-1h-cyclohepta[1,2-a:5,4-a']dinaphthalen-3-ol Chemical and Physical Properties

Names and Identifiers

    • 11-methoxy-4,4,7a,10,10,13a,15b-heptamethyl-2,3,4,4a,5,7,7a,8,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-icosahydro-1h-cyclohepta[1,2-a:5,4-a']dinaphthalen-3-ol
    • AC1L5QA8
    • AC1Q7BFH
    • AG-K-53500
    • AR-1C0498
    • CTK4E2697
    • NSC129989
    • NSC129992
    • Inchi: InChI=1S/C31H52O2/c1-27(2)22-11-9-20-19-29(5)16-13-23-28(3,4)26(33-8)15-18-31(23,7)24(29)12-10-21(20)30(22,6)17-14-25(27)32/h9,21-26,32H,10-19H2,1-8H3
    • InChI Key: HADVFQOSVABMHT-UHFFFAOYSA-N
    • SMILES: COC1CCC2(C)C(CCC3(C)CC4=CCC5C(C)(C)C(O)CCC5(C)C4CCC23)C1(C)C |t:13|

Computed Properties

  • Exact Mass: 456.39696
  • Monoisotopic Mass: 456.397
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 1
  • Complexity: 810
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.02
  • Boiling Point: 520.8°C at 760 mmHg
  • Flash Point: 203°C
  • Refractive Index: 1.535
  • PSA: 29.46
  • LogP: 7.79380

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